Cas no 94641-22-2 (6-MORPHOLINOBENZODTHIAZOL-2-AMINE)

• Product Name: 6-MORPHOLINOBENZODTHIAZOL-2-AMINE
• CAS No: 94641-22-2
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 1072681
• PubChem ID: 937197
• Update Time: 2025-06-30

6-MORPHOLINOBENZODTHIAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 6-Morpholin-4-yl-1,3-benzothiazol-2-amine
• 2-Benzothiazolamine, 6-(4-morpholinyl)-
• 6-(4-morpholinyl)-2-Benzothiazolamine
• 6-(4-Morpholinyl)-2-benzothiazolamine (ACI)
• 6-(Morpholin-4-yl)benzothiazol-2-amine
• SMR000075944
• (6-morpholino-1,3-benzothiazol-2-yl)amine
• 6-Morpholinobenzo[d]thiazol-2-amine
• TimTec1_007557
• HMS2314M20
• 6-(4-morpholinyl)-1,3-benzothiazol-2-amine
• MLS000064098
• 6-(MORPHOLIN-4-YL)-1,3-BENZOTHIAZOL-2-AMINE
• CHEMBL1336006
• CS-0155722
• SDCCGMLS-0043558.P002
• DTXSID00359085
• HMS1555H11
• IDI1_033211
• O11616
• 6-morpholin-4-ylbenzothiazol-2-ylamine
• JDHQHFVILFUOFG-UHFFFAOYSA-N
• BDBM42946
• BS-49953
• 94641-22-2
• EN300-1144059
• cid_937197
• MFCD03848248
• DA-19832
• AKOS000297145
• SCHEMBL74296
• 6-MORPHOLINOBENZODTHIAZOL-2-AMINE

• MDL： MFCD03848248
• Inchi： 1S/C11H13N3OS/c12-11-13-9-2-1-8(7-10(9)16-11)14-3-5-15-6-4-14/h1-2,7H,3-6H2,(H2,12,13)
• InChI Key： JDHQHFVILFUOFG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(N3CCOCC3)=CC=2)SC=1N

Computed Properties

• Exact Mass: 235.07793322g/mol
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-MORPHOLINOBENZODTHIAZOL-2-AMINE

6-MORPHOLINOBENZODTHIAZOL-2-AMINE (CAS No. 94641-22-2): A Comprehensive Overview

6-Morpholinobenzodthiazol-2-amine (CAS No. 94641-22-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Morpholinobenzodiazole, is characterized by its unique chemical structure, which combines a benzodiazole moiety with a morpholine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 6-Morpholinobenzodthiazol-2-amine is defined by its molecular formula C₁₃H₁₄N₄S. The presence of the morpholine ring, which is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom, contributes to its solubility and stability in various solvents. The benzodiazole moiety, on the other hand, is known for its bioactive properties and has been extensively studied in the context of central nervous system (CNS) disorders.

Recent research has highlighted the potential of 6-Morpholinobenzodthiazol-2-amine as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 6-Morpholinobenzodthiazol-2-amine effectively reduced neuroinflammation in animal models, thereby mitigating the progression of neurodegenerative conditions.

In addition to its neuroprotective properties, 6-Morpholinobenzodthiazol-2-amine has also shown promise in the field of cancer research. Research conducted at the National Cancer Institute revealed that this compound possesses significant antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for tumor growth and survival. These findings suggest that 6-Morpholinobenzodthiazol-2-amine could be further developed into a novel anticancer agent with broad-spectrum activity.

The synthesis of 6-Morpholinobenzodthiazol-2-amine has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the reaction of 2-aminothiophenol with morpholine in the presence of an appropriate catalyst. This method provides a straightforward and efficient pathway for large-scale production, making it suitable for industrial applications. The ease of synthesis and scalability are critical factors that contribute to the commercial viability of this compound.

In terms of pharmacokinetics, 6-Morpholinobenzodthiazol-2-amine exhibits favorable properties such as good oral bioavailability and low toxicity. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These characteristics make it an attractive candidate for further clinical evaluation.

The safety profile of 6-Morpholinobenzodthiazol-2-amine has been extensively evaluated through various toxicological studies. Results from these studies indicate that this compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations. Furthermore, it does not pose any environmental hazards when handled and disposed of according to standard guidelines.

In conclusion, 6-Morpholinobenzodthiazol-2-amine (CAS No. 94641-22-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent biological activities, makes it a valuable lead compound for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic applications of this intriguing molecule.